
N-Carbethoxy-L-threonine CAS number and
molecular formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Carbethoxy-L-threonine

Cat. No.: B15185626 Get Quote

Technical Guide: N-Carbethoxy-L-threonine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential chemical identification information for N-Carbethoxy-L-
threonine, a derivative of the amino acid L-threonine. The data is presented to support

research, development, and quality control activities.

Chemical Identity
The fundamental properties of N-Carbethoxy-L-threonine are summarized below, providing a

clear reference for its molecular composition and official identifiers.

Identifier Value

Chemical Name N-Carbethoxy-L-threonine

CAS Number 5700-76-5[1]

Molecular Formula C7H13NO5[1]

Below is a diagram illustrating the relationship between the primary identifiers of N-
Carbethoxy-L-threonine.
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Figure 1: Identifiers for N-Carbethoxy-L-threonine
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Figure 1: Identifiers for N-Carbethoxy-L-threonine

Experimental Protocols
The characterization of N-Carbethoxy-L-threonine typically involves a series of analytical

experiments to confirm its identity and purity. A general workflow for the chemical

characterization is outlined below. The specific parameters for each technique would need to

be optimized for the particular sample and instrumentation.

Figure 2: General Workflow for Chemical Characterization
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Figure 2: General Workflow for Chemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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